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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization

of 2-cyano-N-octylacetamide, a versatile intermediate with potential applications in medicinal

chemistry and materials science. This document details a robust synthetic protocol, presents a

thorough characterization of the compound using modern analytical techniques, and offers

insights into its potential biological relevance. The information is structured to be a valuable

resource for researchers engaged in the design and development of novel chemical entities.

Introduction
N-substituted 2-cyanoacetamides are a class of organic compounds characterized by a

reactive methylene group flanked by a nitrile and an amide functionality. This structural motif

makes them valuable building blocks in organic synthesis, enabling a variety of chemical

transformations for the construction of more complex molecules, including various heterocyclic

systems. The incorporation of an N-octyl substituent introduces lipophilicity, which can

significantly influence the physicochemical and biological properties of the resulting

compounds, such as membrane permeability and interaction with biological targets. This guide

focuses on the synthesis and detailed characterization of 2-cyano-N-octylacetamide.
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The synthesis of 2-cyano-N-octylacetamide is typically achieved through the amidation of a

cyanoacetic acid derivative with octylamine. A common and effective method involves the

reaction of methyl cyanoacetate with n-octylamine.

Reaction Scheme
The overall reaction is as follows:

Methyl Cyanoacetate + n-Octylamine → 2-cyano-N-octylacetamide + Methanol

Experimental Protocol
Materials:

Methyl cyanoacetate

n-Octylamine

Methanol (MeOH)

Ethanol (EtOH) for recrystallization

Procedure:[1]

A solution of methyl cyanoacetate (2.16 g, 21.8 mmol) and n-octylamine (2.83 g, 21.8 mmol)

in methanol (10 mL) is prepared in a round-bottom flask equipped with a magnetic stirrer.

The reaction mixture is stirred at room temperature for 4 hours.

The resulting solid precipitate is collected by vacuum filtration.

The crude product is purified by recrystallization from ethanol to afford 2-cyano-N-
octylacetamide as a white flaky solid.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-cyano-N-octylacetamide.

Characterization
The synthesized 2-cyano-N-octylacetamide was characterized by its melting point and

various spectroscopic methods to confirm its identity and purity.

Physical Properties
Property Value

Physical Form White flaky solid

Melting Point 68-70 °C[1]

Molecular Formula C₁₁H₂₀N₂O

Molecular Weight 196.29 g/mol

Spectroscopic Data
The following tables summarize the key spectroscopic data for 2-cyano-N-octylacetamide.
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¹H NMR (300 MHz, CDCl₃)[1]

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

6.48 bs 1H -NH-

3.37 s 2H -CH₂-CN

3.25 q, J = 6.6 Hz 2H -NH-CH₂-

1.51 quin, J = 6.6 Hz 2H -NH-CH₂-CH₂-

1.28 m 10H -(CH₂)₅-CH₃

0.86 t, J = 6.3 Hz 3H -CH₃

¹³C NMR (75 MHz, CDCl₃)[1]

Chemical Shift (δ, ppm) Assignment

160.6 C=O

114.4 CN

39.8 -NH-CH₂-

31.2 Alkyl CH₂

28.9 Alkyl CH₂

28.6 Alkyl CH₂

28.5 Alkyl CH₂

26.2 Alkyl CH₂

22.1 Alkyl CH₂

13.9 -CH₃

Mass Spectrometry (ES+)[1]
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m/z Assignment

197 [M+H]⁺

Infrared (IR) Spectroscopy (Predicted)

Wavenumber (cm⁻¹) Assignment

~3300 N-H stretch (amide)

~2920, ~2850 C-H stretch (alkyl)

~2250 C≡N stretch (nitrile)

~1650 C=O stretch (amide I)

~1550 N-H bend (amide II)
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Caption: Workflow for the characterization of 2-cyano-N-octylacetamide.

Potential Biological Significance and Signaling
Pathways
While specific biological activities and signaling pathways for 2-cyano-N-octylacetamide are

not extensively documented in the literature, the cyanoacetamide scaffold is present in a

variety of biologically active molecules. For instance, some cyanoacetamide derivatives have

been investigated as inhibitors of enzymes such as d-dopachrome tautomerase, which is

involved in melanin synthesis and has been implicated in the proliferation of certain cancer

cells.[2]

The N-octyl chain significantly increases the lipophilicity of the molecule, which could enhance

its ability to cross cell membranes and interact with intracellular targets. The biological effects

of long-chain N-alkylated compounds are often modulated by their alkyl chain length, which can

influence their cytotoxicity and antioxidant activity.[3]

Hypothetical Signaling Pathway: Enzyme Inhibition
Given the known activities of related compounds, a hypothetical signaling pathway where 2-
cyano-N-octylacetamide acts as an enzyme inhibitor is presented below for illustrative

purposes. This diagram depicts a generic enzyme inhibition scenario that could be relevant for

drug development professionals.
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Generic Enzyme-Mediated Signaling Pathway

Inhibition by 2-cyano-N-octylacetamide
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Caption: Hypothetical enzyme inhibition by 2-cyano-N-octylacetamide.

Conclusion
This technical guide has provided a detailed protocol for the synthesis of 2-cyano-N-
octylacetamide and a comprehensive summary of its characterization data. The

straightforward and efficient synthetic route, coupled with the versatile chemical nature of the

product, makes it an attractive intermediate for further chemical exploration. While its specific

biological roles are yet to be fully elucidated, the structural features of 2-cyano-N-
octylacetamide suggest potential for its use in the development of novel therapeutic agents
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and functional materials. The data and protocols presented herein are intended to facilitate

further research and application of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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